6-(4-methoxyphenyl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one

• IUPAC Name: 6-(4-methoxyphenyl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrimidin-4-one
• InChI: InChI=1S/C23H24N4O3/c1-30-20-9-7-18(8-10-20)21-15-22(28)27(17-24-21)16-23(29)26-13-11-25(12-14-26)19-5-3-2-4-6-19/h2-10,15,17H,11-14,16H2,1H3
• InChI Key: SBNUTZJDCKZKTF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C23H24N4O3
• Molecular Weight: 404.5 g/mol
• CAS No.: 1058197-99-1

Description

This compound belongs to the dihydropyrimidinone class, characterized by a six-membered heterocyclic core with nitrogen atoms at positions 1 and 2. The structure includes a 4-methoxyphenyl group at position 6 and a 4-phenylpiperazine-linked ethyl ketone moiety at position 3. These substituents are critical for modulating biological activity, solubility, and receptor interactions.

Biological Activity

6-(4-Methoxyphenyl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one is a compound of significant interest due to its potential therapeutic applications. This article reviews its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C23H24N4O3
• Molecular Weight : 404.5 g/mol
• CAS Number : 1058197-99-1

The compound exhibits various biological activities primarily attributed to its structural features, which include the dihydropyrimidinone core and the piperazine moiety. These components are known to interact with multiple biological targets, including enzymes and receptors involved in key physiological processes.

Anticancer Activity

Research indicates that derivatives of dihydropyrimidinones can exhibit anticancer properties. For instance, compounds similar to 6-(4-methoxyphenyl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one have demonstrated cytotoxic effects against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation.

Case Study:
A study evaluated a series of dihydropyrimidinones against human colon cancer cells (HCT 116). The results showed that modifications in the substituents significantly affected their potency. The lead compound exhibited an IC50 value of approximately 4.36 μM, indicating strong anticancer activity compared to doxorubicin .

Antimicrobial Activity

The compound has also shown promising antimicrobial properties. In vitro studies have demonstrated its effectiveness against a range of bacterial strains. The mechanism involves disrupting bacterial cell wall synthesis and inhibiting nucleic acid synthesis.

Table 1: Antimicrobial Activity

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	15.62 µg/mL
Escherichia coli	31.25 µg/mL
Candida albicans	15.62 µg/mL

Anti-inflammatory Effects

Inhibition of myeloperoxidase (MPO), an enzyme linked to inflammation, has been observed with compounds structurally related to our target compound. Such inhibition can mitigate inflammatory responses in conditions like cardiovascular diseases and autoimmune disorders .

Structure-Activity Relationship (SAR)

The biological activity of 6-(4-methoxyphenyl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one is heavily influenced by its molecular structure. Variations in the phenyl and piperazine groups can lead to significant changes in activity:

• Substituents on the phenyl ring enhance lipophilicity and improve cellular uptake.
• Piperazine modifications can increase selectivity for certain receptors or enzymes.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	logP*	Notable Activity/Feature
Target Compound	Dihydropyrimidinone	4-Methoxyphenyl, 4-phenylpiperazine	404.44	~2.8	Enhanced solubility
BI78148	Dihydropyrimidinone	4-Methylphenyl, 4-phenylpiperazine	388.46	~3.2	Higher lipophilicity
Compound 50e	Pyrido-pyrimidinone	Dichlorobenzyl-piperidine	627.60	~4.5	Steric hindrance, 43% yield
Compound 44g	Pyrido-pyrimidinone	Pyridinyl-piperazine	377.42	~2.5	π-π interactions
Compound in	Triazolo-pyrimidinone	2-Fluorophenylmethyl	447.47	~3.0	Hydrogen-bonding capacity

*Estimated using fragment-based methods.